Cas no 739365-27-6 (2-(TRIFLUOROMETHYL)-4-METHOXYBENZO[D]THIAZOLE-6-CARBOXYLIC ACID)

• Product Name: 2-(TRIFLUOROMETHYL)-4-METHOXYBENZO[D]THIAZOLE-6-CARBOXYLIC ACID
• CAS No: 739365-27-6
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 1762728
• PubChem ID: 23091952
• Update Time: 2025-04-21

2-(TRIFLUOROMETHYL)-4-METHOXYBENZO[D]THIAZOLE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(TRIFLUOROMETHYL)-4-METHOXYBENZO[D]THIAZOLE-6-CARBOXYLIC ACID
• 4-methoxy-2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid
• 739365-27-6
• 4-Methoxy-2-(trifluoromethyl)-6-benzothiazolecarboxylic acid
• SCHEMBL5068850
• AB64372
• 4-Methoxy-2-trifluoromethylbenzothiazole-6-carboxylic acid
• DTXSID401185601
• 4-METHOXY-2-(TRIFLUOROMETHYL)BENZO[D]THIAZOLE-6-CARBOXYLIC ACID

• Inchi： 1S/C10H6F3NO3S/c1-17-5-2-4(8(15)16)3-6-7(5)14-9(18-6)10(11,12)13/h2-3H,1H3,(H,15,16)
• InChI Key： OLCAXKXSWNXVQT-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2C(=CC(C(=O)O)=CC1=2)OC

Computed Properties

• Exact Mass: 277.00204871g/mol
• Monoisotopic Mass: 277.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų